Cas no 1361799-30-5 (3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid)

• Product Name: 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid
• CAS No: 1361799-30-5
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4932025
• Update Time: 2025-05-21

3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-8-4(3-12)2-5(9(14)15)6(13-8)7(10)11/h2,7H,3,12H2,1H3,(H,14,15)
• InChI Key： NOUOAWCHHHTBKU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC(CN)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.1
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid

Comprehensive Guide to 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid (CAS No. 1361799-30-5)

3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid (CAS No. 1361799-30-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound is characterized by its unique difluoromethyl and aminomethyl functional groups, which contribute to its reactivity and potential utility in drug discovery. Researchers and industry professionals are increasingly interested in this molecule due to its structural versatility and potential as a building block for bioactive compounds.

The chemical structure of 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid features a pyridine core substituted with key functional groups. The carboxylic acid moiety at position 5 enhances its solubility and reactivity, while the methoxy group at position 2 influences its electronic properties. The presence of a difluoromethyl group at position 6 is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and bioavailability—a hot topic in modern medicinal chemistry.

In pharmaceutical applications, 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid serves as a valuable intermediate for the synthesis of potential drug candidates. Its structural features make it suitable for developing small molecule inhibitors, particularly in areas such as kinase modulation—a trending research area in oncology and inflammatory diseases. The compound's fluorine atoms contribute to its potential as a bioisostere, addressing common challenges in drug design like improving target binding and reducing off-target effects.

The agrochemical industry also shows growing interest in pyridine-based compounds like 1361799-30-5, particularly for developing novel crop protection agents. The difluoromethyl group may contribute to enhanced pesticidal activity while maintaining environmental safety—a crucial consideration in modern sustainable agriculture. This aligns with current industry trends toward developing eco-friendly agrochemicals with reduced environmental persistence.

From a synthetic chemistry perspective, 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid presents interesting challenges and opportunities. The simultaneous presence of nucleophilic (aminomethyl) and electrophilic (carboxylic acid) groups allows for diverse derivatization strategies, making it a versatile scaffold for combinatorial chemistry approaches. Recent publications highlight its potential in multicomponent reactions, a popular topic in green chemistry research.

The physicochemical properties of CAS 1361799-30-5 contribute to its research utility. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular weight and logP value suggest good potential for drug-like properties, an important consideration in early-stage drug discovery. Analytical characterization typically involves HPLC, NMR, and mass spectrometry techniques—common quality control methods demanded by pharmaceutical clients.

Market trends indicate growing demand for specialized heterocyclic building blocks like 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid. Pharmaceutical companies and CROs are increasingly sourcing such compounds to accelerate their hit-to-lead optimization programs. The global market for fluorinated pharmaceutical intermediates is projected to grow significantly, driven by the success of fluorine-containing drugs in recent years.

Quality and safety considerations for 1361799-30-5 follow standard laboratory chemical handling protocols. While not classified as hazardous under standard regulations, proper personal protective equipment should be used when handling this compound. Storage recommendations typically suggest keeping the material in a cool, dry place protected from light—standard practice for most organic intermediates.

Future research directions for 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid may explore its potential in PROTAC technology (a cutting-edge area in drug discovery) or as a component in metal-organic frameworks (MOFs) for catalytic applications. The compound's unique combination of functional groups makes it an interesting candidate for these emerging technologies that frequently appear in scientific literature searches.

For researchers considering CAS 1361799-30-5 for their projects, several key questions often arise: What are the optimal conditions for amide coupling reactions with this compound? How does the difluoromethyl group influence metabolic stability in vivo? What are the most efficient synthetic routes to this pyridine derivative? These queries reflect common search patterns among medicinal chemists and process researchers.

In conclusion, 3-(Aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-carboxylic acid represents an important chemical building block with diverse applications in life sciences research. Its structural features align with current trends in rational drug design and sustainable chemistry, while its commercial availability supports rapid research progress. As the scientific community continues to explore novel fluorinated compounds and heterocyclic architectures, this particular molecule is well-positioned to contribute to advancements across multiple disciplines.